Cas no 1023537-45-2 (1-(3,5-Dichloro-4-hydroxyphenyl)-2-(3-bromophenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one)

• Product Name: 1-(3,5-Dichloro-4-hydroxyphenyl)-2-(3-bromophenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one
• CAS No: 1023537-45-2
• MF: C₂₂H₁₈BrCl₂NO₂
• MW: 479.193823337555
• MDL: MFCD03839649
• CID: 5024665
• Update Time: 2025-08-03

1-(3,5-Dichloro-4-hydroxyphenyl)-2-(3-bromophenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-DICHLORO-4-HYDROXYPHENYL)-2-(3-BROMOPHENYL)-6,6-DIMETHYL-5,6,7-TRIHYDROINDOL-4-ONE
• 2-(3-bromophenyl)-1-(3,5-dichloro-4-hydroxyphenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-one
• 1-(3,5-Dichloro-4-hydroxyphenyl)-2-(3-bromophenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one

• MDL： MFCD03839649
• Inchi： 1S/C22H18BrCl2NO2/c1-22(2)10-19-15(20(27)11-22)9-18(12-4-3-5-13(23)6-12)26(19)14-7-16(24)21(28)17(25)8-14/h3-9,28H,10-11H2,1-2H3
• InChI Key： PYJRHBGFVGGUFQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC2C(CC(C)(C)CC=2N1C1C=C(C(=C(C=1)Cl)O)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 591
• XLogP3: 6.5
• Topological Polar Surface Area: 42.2

Additional information on 1-(3,5-Dichloro-4-hydroxyphenyl)-2-(3-bromophenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one

Recent Advances in the Study of 1-(3,5-Dichloro-4-hydroxyphenyl)-2-(3-bromophenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one (CAS: 1023537-45-2)

The compound 1-(3,5-Dichloro-4-hydroxyphenyl)-2-(3-bromophenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one (CAS: 1023537-45-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This indole derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activities, mechanism of action, and pharmacokinetic properties. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 1-(3,5-Dichloro-4-hydroxyphenyl)-2-(3-bromophenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one, with particular emphasis on improving its yield and purity. Advanced synthetic routes, such as multi-step organic reactions involving palladium-catalyzed cross-coupling and regioselective halogenation, have been employed to achieve high-efficiency production. These methodological advancements are critical for scaling up the compound for preclinical and clinical studies.

In vitro and in vivo pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound selectively inhibits the JAK-STAT signaling pathway, which is aberrantly activated in various autoimmune diseases and cancers. The study reported an IC50 value in the nanomolar range, highlighting its potential as a lead candidate for further development.

Further investigations into the compound's mechanism of action have employed techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the binding interactions between the compound and its target proteins, elucidating the structural determinants of its high affinity and selectivity. Such detailed mechanistic understanding is invaluable for the rational design of next-generation derivatives with improved pharmacological profiles.

Pharmacokinetic studies have also been conducted to assess the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that the compound exhibits favorable oral bioavailability and metabolic stability, although further optimization may be required to mitigate potential off-target effects. These findings underscore the importance of balancing efficacy and safety in the drug development process.

In conclusion, 1-(3,5-Dichloro-4-hydroxyphenyl)-2-(3-bromophenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one represents a promising scaffold for the development of novel therapeutics targeting kinase-mediated diseases. Ongoing research efforts are expected to further refine its pharmacological properties and explore its therapeutic potential in diverse clinical contexts. The compound's unique chemical structure and robust biological activity position it as a valuable asset in the arsenal of modern medicinal chemistry.